molecular formula C28H16F2O2 B4697504 (1,2-ethynediyldi-4,1-phenylene)bis[(4-fluorophenyl)methanone]

(1,2-ethynediyldi-4,1-phenylene)bis[(4-fluorophenyl)methanone]

Cat. No. B4697504
M. Wt: 422.4 g/mol
InChI Key: IBAIGCMDCDBIJQ-UHFFFAOYSA-N
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Description

(1,2-ethynediyldi-4,1-phenylene)bis[(4-fluorophenyl)methanone] is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EFPM and has a molecular formula of C28H16F2O2. EFPM is a yellowish powder that is soluble in organic solvents such as dichloromethane, chloroform, and tetrahydrofuran. In

Scientific Research Applications

EFPM has been extensively studied for its potential applications in various scientific fields. One of the most notable applications of EFPM is in the field of organic electronics. EFPM has been shown to have excellent electrical conductivity and can be used as a building block for the fabrication of organic electronic devices such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).
EFPM has also been studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory properties and can be used as a potential drug candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of EFPM is not fully understood. However, it is believed that EFPM interacts with specific proteins in the body, leading to the modulation of various cellular signaling pathways. This modulation can result in the observed biochemical and physiological effects of EFPM.
Biochemical and Physiological Effects:
EFPM has been shown to have various biochemical and physiological effects. In vitro studies have shown that EFPM can inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. This inhibition can lead to a reduction in inflammation.
EFPM has also been shown to have antioxidant properties. It can scavenge free radicals and prevent oxidative damage to cells and tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of EFPM is its high purity and yield. This makes it an ideal compound for use in lab experiments. EFPM is also soluble in various organic solvents, which makes it easy to handle and use in different experimental setups.
However, EFPM is a relatively new compound, and its properties and potential applications are still being studied. This makes it challenging to determine the optimal experimental conditions for its use in different applications.

Future Directions

There are several future directions for the study of EFPM. One of the most promising directions is the use of EFPM in the development of organic electronic devices. EFPM has shown excellent electrical conductivity and can be used as a building block for the fabrication of high-performance electronic devices.
EFPM also has potential applications in the field of medicine. Further studies are needed to determine its efficacy as a drug candidate for the treatment of inflammatory diseases and other conditions.
Conclusion:
In conclusion, EFPM is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis of EFPM involves a multistep process that yields high purity and yield. EFPM has been extensively studied for its potential applications in organic electronics and medicine. It has various biochemical and physiological effects and has advantages and limitations for lab experiments. There are several future directions for the study of EFPM, including its use in the development of organic electronic devices and as a potential drug candidate for the treatment of inflammatory diseases.

properties

IUPAC Name

[4-[2-[4-(4-fluorobenzoyl)phenyl]ethynyl]phenyl]-(4-fluorophenyl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H16F2O2/c29-25-15-11-23(12-16-25)27(31)21-7-3-19(4-8-21)1-2-20-5-9-22(10-6-20)28(32)24-13-17-26(30)18-14-24/h3-18H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IBAIGCMDCDBIJQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C#CC2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)F)C(=O)C4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H16F2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

422.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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